Cas no 56970-78-6 (3-Bromo-2-methylpropionic Acid)

• Product Name: 3-Bromo-2-methylpropionic Acid
• CAS No: 56970-78-6
• MF: C₄H₇BrO₂
• MW: 167.001180887222
• MDL: MFCD01310530
• CID: 89924
• PubChem ID: 87558771
• Update Time: 2025-06-14

3-Bromo-2-methylpropionic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-methylpropanoic acid
• 3-Bromo-2-methylpropionic Acid
• 3-Bromoisobutyric Acid
• 2-Methyl-3 -bromopropionic acid
• 2-methyl 3-bromopropanoic acid
• 3-broMo-2-Methylbutanoate
• 3-BROMO-2-METHYL-PROPANOIC ACID
• methacrylic acid acid
• Methyl-3-bromopropionicacid
• (2RS)-3-Bromo-2-methylpropanoic acid
• NSC201472
• Propanoic acid, 3-bromo-2-methyl-
• 2-methyl-3-bromopropionic acid
• Propanoic acid, 3-bromo-2-methyl-, (R)-
• 3-bromo-2-methylpropanoicacid
• BUPXDXGYFXDDAA-UHFFFAOYSA-N
• 3-BROMO-2-METHYLPROPIONICACID
• TRA0041130
• (2RS)-3-Bromo-2-methy
• MFCD01310530
• B2571
• PROPIONIC ACID, 3-BROMO-2-METHYL-
• Q27236247
• SCHEMBL348640
• .BETA.-BROMOISOBUTANOIC ACID
• HY-W015332
• 56970-78-6
• (2RS)-3-Bromo-2-methyl-propanoic Acid
• CAPTOPRIL IMPURITY D [EP IMPURITY]
• Captopril EP Impurity D
• FT-0612936
• A869793
• AKOS006346217
• 07304AI75I
• EN300-147245
• SY053516
• 80586-28-3
• UNII-07304AI75I
• AS-10606
• (2RS)-3-Bromo-2-methyl-propanoic Acid; Captopril Imp. D (EP); Captopril Impurity D
• NSC-201472
• (+/-)-3-BROMO-2-METHYLPROPIONIC ACID
• CS-W016048
• Z1201620907
• A10794
• DA-62047
• CAPTOPRIL IMPURITY D (EP IMPURITY)
• BETA-BROMOISOBUTANOIC ACID

• MDL： MFCD01310530
• Inchi： 1S/C4H7BrO2/c1-3(2-5)4(6)7/h3H,2H2,1H3,(H,6,7)
• InChI Key： BUPXDXGYFXDDAA-UHFFFAOYSA-N
• SMILES： BrCC(C(=O)O)C

Computed Properties

• Exact Mass: 165.96300
• Monoisotopic Mass: 165.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Crystals or liquids. Foul smell
• Density: 1.59
• Melting Point: No data available
• Boiling Point: 230.5°C at 760 mmHg
• Flash Point: 93.2±22.6 °C
• Refractive Index: 1.4750-1.4790
• PSA: 37.30000
• LogP: 1.10200
• Solubility: In case of alkali, methacrylic acid (isobutylic acid) can be formed

3-Bromo-2-methylpropionic Acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H302+H312+H332-H314-H341
• Warning Statement： P201-P202-P234-P260-P264-P270-P271-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P308+P313-P390-P405-P406-P501
• Hazardous Material transportation number：3265
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：8
• PackingGroup：II
• Storage Condition：Sealed in dry,Room Temperature(BD84974)

Additional information on 3-Bromo-2-methylpropionic Acid

Recent Advances in the Application of 3-Bromo-2-methylpropionic Acid (CAS: 56970-78-6) in Chemical Biology and Pharmaceutical Research

3-Bromo-2-methylpropionic acid (CAS: 56970-78-6) is a halogenated carboxylic acid that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial building block in the synthesis of various bioactive molecules, including enzyme inhibitors, prodrugs, and fluorescent probes. Recent studies have highlighted its potential in drug discovery, particularly in the development of covalent inhibitors targeting cysteine residues in disease-relevant proteins.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Bromo-2-methylpropionic acid as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the bromo moiety to facilitate selective covalent binding to the active site cysteine residue, resulting in compounds with improved potency and selectivity profiles. This work underscores the compound's importance in the development of targeted therapies for autoimmune diseases and B-cell malignancies.

In the field of chemical biology, 3-Bromo-2-methylpropionic acid has been employed as a versatile handle for protein modification. A recent Nature Chemical Biology publication (2024) described its use in the development of activity-based probes for profiling deubiquitinating enzymes (DUBs). The compound's reactivity with thiol groups enables selective labeling of active DUBs, providing valuable tools for studying the ubiquitin-proteasome system and its role in various pathological conditions.

Pharmaceutical applications of 3-Bromo-2-methylpropionic acid have expanded to include prodrug design. A 2024 study in Molecular Pharmaceutics reported on its incorporation into ester prodrugs of poorly soluble antiviral agents. The bromomethyl group facilitated controlled release of the active drug through enzymatic cleavage, while the carboxylic acid moiety improved water solubility. This dual functionality makes the compound particularly valuable in addressing formulation challenges for hydrophobic drug candidates.

Recent synthetic methodology developments have also focused on 3-Bromo-2-methylpropionic acid. A 2023 Organic Letters publication described a novel photoredox-catalyzed decarboxylative bromination protocol that enables more efficient production of this compound from readily available starting materials. This advancement addresses previous challenges in large-scale synthesis and could facilitate broader adoption of the compound in industrial applications.

Looking forward, researchers are exploring the potential of 3-Bromo-2-methylpropionic acid in targeted protein degradation strategies and antibody-drug conjugates (ADCs). Preliminary results presented at the 2024 American Chemical Society national meeting suggest that derivatives of this compound may serve as effective warheads in PROTAC molecules and ADC payloads, opening new avenues for therapeutic development.